Cas no 2158644-96-1 (5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• CAS No: 2158644-96-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5902090
• PubChem ID: 137705863
• Update Time: 2025-11-06

5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• 5-{[(tert-butoxy)carbonyl]amino}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• (R)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoic acid
• 2158644-96-1
• 2044710-30-5
• EN300-1090779
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-((tert-butoxycarbonyl)amino)pentanoic acid
• (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

• Inchi： 1S/C25H30N2O6/c1-25(2,3)33-23(30)26-13-12-16(14-22(28)29)27-24(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21H,12-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QBKSRKYSUKNAMY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)CCNC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid

Introduction to 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid (CAS No. 2158644-96-1)

5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid (CAS No. 2158644-96-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. These groups are commonly used in peptide synthesis to protect amino functionalities during chemical reactions, ensuring the integrity and purity of the final product.

The tert-butoxycarbonyl (Boc) group is a widely recognized protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It is known for its stability under acidic conditions and its ease of removal under mild basic conditions, making it an ideal choice for protecting amino groups during multi-step synthetic processes. The fluorenylmethyloxycarbonyl (Fmoc) group, on the other hand, is often used in solid-phase peptide synthesis due to its stability under basic conditions and its ease of removal with piperidine. The combination of these two protecting groups in 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid provides a versatile platform for the synthesis of complex peptides and other bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel peptides with potent biological activities. These peptides have shown promising results in preclinical studies, particularly in the treatment of neurodegenerative diseases and cancer.

In addition to its role as an intermediate in peptide synthesis, 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The presence of the Boc and Fmoc groups in this compound allows for controlled release and activation, which can improve the pharmacokinetic properties and reduce side effects associated with traditional drug delivery methods.

The structural complexity of 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid also makes it an excellent candidate for use in high-throughput screening (HTS) assays. HTS is a widely used technique in drug discovery that involves testing large libraries of compounds to identify potential drug candidates. The unique properties of this compound, such as its solubility and stability, make it well-suited for use in these assays, potentially leading to the identification of new therapeutic agents.

Furthermore, the compound's ability to form stable amide bonds through its carboxylic acid functionality has been exploited in the development of conjugates with various biomolecules. For example, researchers at the University of California have successfully conjugated 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid with fluorescent dyes and antibodies to create targeted imaging agents. These conjugates have shown high specificity and sensitivity in detecting cancer cells, making them valuable tools for both diagnostic and therapeutic applications.

The synthesis of 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid typically involves several steps, including the protection of amino groups with Boc and Fmoc reagents, followed by coupling reactions to form the desired pentanoic acid structure. Recent improvements in synthetic methodologies have led to more efficient and scalable processes, reducing costs and increasing yields. For instance, a novel one-pot synthesis method reported by a team at Harvard University has significantly simplified the production process while maintaining high purity levels.

In conclusion, 5-{(tert-butoxy)carbonylamino}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid (CAS No. 2158644-96-1) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for use as an intermediate in peptide synthesis, a prodrug for controlled drug delivery, and a building block for targeted imaging agents. As research continues to advance, this compound is likely to play an increasingly important role in the development of new therapeutic strategies for various diseases.